molecular formula C6H10BrClO B8456386 2-Butanone, 1-bromo-4-chloro-3,3-dimethyl- CAS No. 65990-05-8

2-Butanone, 1-bromo-4-chloro-3,3-dimethyl-

Cat. No.: B8456386
CAS No.: 65990-05-8
M. Wt: 213.50 g/mol
InChI Key: PXSKJDNBIHKDSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Butanone, 1-bromo-4-chloro-3,3-dimethyl- is a useful research compound. Its molecular formula is C6H10BrClO and its molecular weight is 213.50 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Butanone, 1-bromo-4-chloro-3,3-dimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Butanone, 1-bromo-4-chloro-3,3-dimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

65990-05-8

Molecular Formula

C6H10BrClO

Molecular Weight

213.50 g/mol

IUPAC Name

1-bromo-4-chloro-3,3-dimethylbutan-2-one

InChI

InChI=1S/C6H10BrClO/c1-6(2,4-8)5(9)3-7/h3-4H2,1-2H3

InChI Key

PXSKJDNBIHKDSA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCl)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods I

Procedure details

134.5 g (1 mol) of 1-chloro-2,2-dimethyl-butan-3-one were dissolved in 500 ml of ether. 51 ml (1 mol) of bromine were added dropwise at room temperature, with slight cooling, at a rate such that the bromine was steadily consumed. The solution was then stirred into 1,000 ml of ice-water and the organic phase was separated off, rinsed with 250 ml of water, dried over sodium sulphate and distilled. 169 g (80% of theory) of 1-bromo-4-chloro-3,3-dimethyl-butan-2-one of boiling point 95°-106° C./13 mm Hg were obtained.
Quantity
134.5 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
51 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

134.5 g (1 mol) of 1-chloro-2,2-dimethyl-butan-3-one were dissolved in 500 ml of ether. 51 ml (1 mol) of bromine were added dropwise at room temperature, while cooling slightly, at a rate such that it was continuously consumed. Thereafter, the solution was stirred into 1,000 ml of ice-water and the organic phase was separated off, rinsed with 250 ml of water, dried over sodium sulphate and distilled. 169 g (80% of theory) of 1-bromo-4-chloro-3,3-dimethyl-butan-2-one of boiling point 95°-106° C./13 mm Hg were obtained. ##STR12##
Quantity
134.5 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
51 mL
Type
reactant
Reaction Step Two

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